Cas no 668971-86-6 (3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-)
668971-86-6 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
CAS No:668971-86-6
MF:C13H11NO4
MW:245.230743646622
CID:1713333
Update Time:2024-08-31
3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]-
- 3-Isoxazolecarboxylic acid, 5-[2-(2-propen-1-yloxy)phenyl]-
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- Inchi: 1S/C13H11NO4/c1-2-7-17-11-6-4-3-5-9(11)12-8-10(13(15)16)14-18-12/h2-6,8H,1,7H2,(H,15,16)
- InChI Key: OFRCNIUXSDHLCO-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2OCC=C)=CC(C(O)=O)=N1
Computed Properties
- Exact Mass: 245.06883
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 441.3±40.0 °C(Predicted)
- PSA: 72.56
- pka: 3.32±0.10(Predicted)
3-Isoxazolecarboxylic acid, 5-[2-(2-propenyloxy)phenyl]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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